Cas no 121781-57-5 ((E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one)

• Product Name: (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one
• CAS No: 121781-57-5
• MF: C₇H₉Cl₃O₂
• MW: 231.50415968895
• CID: 2102086
• Update Time: 2025-05-23

(E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one
• (3E)-1,1,1-TRICHLORO-4-ETHOXY-3-METHYLBUT-3-EN-2-ONE
• CID 78201051

• Inchi： 1S/C7H9Cl3O2/c1-3-12-4-5(2)6(11)7(8,9)10/h4H,3H2,1-2H3
• InChI Key： BGHXUMZQYBZECU-UHFFFAOYSA-N
• SMILES： ClC(C(C(C)=COCC)=O)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Topological Polar Surface Area: 26.3

Additional information on (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one

Comprehensive Guide to (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one (CAS No. 121781-57-5)

(E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one (CAS No. 121781-57-5) is a specialized organic compound with unique chemical properties and diverse applications in research and industrial processes. This compound belongs to the class of trichlorinated enones, characterized by the presence of three chlorine atoms and an ethoxy group attached to a butenone backbone. Its molecular formula is C₇H₉Cl₃O₂, and it exhibits a distinct (E)-configuration around the double bond, which influences its reactivity and stability.

The chemical properties of (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one make it a valuable intermediate in organic synthesis. Its trichloromethyl group enhances electrophilic reactivity, enabling it to participate in nucleophilic substitution reactions. The ethoxy group provides solubility in polar solvents, while the α,β-unsaturated ketone moiety allows for conjugate addition reactions. Researchers often explore its potential in constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals.

In recent years, the demand for specialty chemicals like (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one has surged due to advancements in green chemistry and sustainable synthesis. Scientists are investigating its role in catalytic processes and as a precursor for environmentally friendly compounds. This aligns with the growing interest in eco-friendly solvents and low-toxicity intermediates, which are frequently searched topics in academic and industrial databases.

The applications of (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one extend to material science, where it is used to modify polymer properties. Its ability to introduce trichloromethyl functionalities into polymers enhances thermal stability and flame retardancy. Additionally, its vinyl ketone structure is exploited in photochemical reactions, making it relevant in the development of light-sensitive materials.

From a market perspective, (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one is gaining traction due to its niche applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research laboratories. The compound is often listed under CAS 121781-57-5 in chemical catalogs, and its pricing reflects its specialized nature. Industry reports highlight its potential in emerging markets, particularly in regions with robust pharmaceutical and agrochemical sectors.

Handling and storage of (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one require adherence to standard laboratory safety protocols. While it is not classified under hazardous categories, proper ventilation and protective equipment are recommended due to its volatile nature. Researchers frequently search for storage conditions and compatibility data, emphasizing the need for accurate technical documentation.

In summary, (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one (CAS No. 121781-57-5) is a versatile compound with significant potential in synthetic chemistry and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemical processes. As the industry evolves, this compound is expected to play a pivotal role in the development of innovative solutions for modern challenges.